4-chloro-N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-chloro-N-[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H15ClN4O2S2/c20-14-7-5-13(6-8-14)17(26)21-18-22-23-19(28-18)27-11-16(25)24-10-9-12-3-1-2-4-15(12)24/h1-8H,9-11H2,(H,21,22,26)
• InChI Key: WWKHGJQRAPHLNV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NN=C(S3)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H15ClN4O2S2
• Molecular Weight: 430.9 g/mol

Description

The compound contains an indoline core, which is a bicyclic organic heterocyclic compound with aromatic and weakly basic properties. The indoline structure is chemically named benzopyrrolidine (or 2, 3-dihydro-1 H -indole or 1-azacinole). It consists of a benzene ring fused with a five-membered nitrogenous ring to form a two-ring heterocyclic ring.

Molecular Structure Analysis

The molecular structure of indoline compounds allows them to interact with the amino acid residues of proteins in a hydrophobic manner. The NH acts as a hydrogen bond donor and hydrogen bond acceptor with the amino acid residues of proteins.

Chemical Reactions Analysis

The chemical reactions involving indoline compounds are diverse and depend on the specific substituents present on the indoline core.

Physical And Chemical Properties Analysis

Indoline compounds generally have increased water solubility and decreased lipid solubility compared to other bicyclic structures.

Mechanism of Action

The mechanism of action of indoline compounds can vary widely depending on their specific structure and the target proteins they interact with.

Future Directions

Indoline structures are commonly found in natural and synthetic compounds with medicinal value and are now beginning to be exploited as the basic backbone of various drugs. As research continues, dihydroindoles and their derivatives will play a greater role in the medical field.